![molecular formula C24H24N2O5 B5596525 2-hydroxy-2,2-diphenyl-N'-(2,3,4-trimethoxybenzylidene)acetohydrazide](/img/structure/B5596525.png)
2-hydroxy-2,2-diphenyl-N'-(2,3,4-trimethoxybenzylidene)acetohydrazide
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Description
2-hydroxy-2,2-diphenyl-N'-(2,3,4-trimethoxybenzylidene)acetohydrazide, also known as TMAH, is a chemical compound that has been widely studied for its potential use in scientific research. TMAH is a hydrazone derivative, which means it contains a nitrogen atom that is double-bonded to a carbon atom in a molecule. This compound has shown promising results in various studies, making it an interesting topic for research.
Scientific Research Applications
Anticancer Activities
Compounds structurally related to "2-hydroxy-2,2-diphenyl-N'-(2,3,4-trimethoxybenzylidene)acetohydrazide" have been synthesized and evaluated for their antiproliferative activities against several cancer cell lines. For instance, derivatives synthesized through cyclization reactions showed high effectiveness against PC3 cancer cells, with certain compounds displaying moderate activities against Bcap37 and BGC823 cells. The IC(50) values of these compounds indicate their potential as potent anticancer agents (Jin et al., 2006).
Antimicrobial Properties
A series of derivatives have been synthesized, showcasing potent to mild antimicrobial activity. Notably, certain derivatives emerged as highly effective antimicrobial compounds, demonstrating significant activity against various bacterial and fungal strains. This suggests their potential utility in developing new antimicrobial agents (Malhotra et al., 2012).
Antioxidant Capabilities
Research has also highlighted the antioxidant abilities of these compounds. For example, derivatives containing the 2,6-dimethoxyphenol moiety exhibited significant free-radical scavenging ability, suggesting their potential as antioxidants. Such properties are crucial for mitigating oxidative stress-related diseases (Ali, 2015).
Additional Functionalities
Beyond these applications, derivatives of "this compound" have been explored for their potential in multianalyte detection and imaging within live cells. This versatility underscores the compound's significance in broader scientific research and potential for practical applications in bioimaging and sensing technologies (Wang et al., 2019).
Properties
IUPAC Name |
2-hydroxy-2,2-diphenyl-N-[(E)-(2,3,4-trimethoxyphenyl)methylideneamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O5/c1-29-20-15-14-17(21(30-2)22(20)31-3)16-25-26-23(27)24(28,18-10-6-4-7-11-18)19-12-8-5-9-13-19/h4-16,28H,1-3H3,(H,26,27)/b25-16+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTIMXJXQRVZXDK-PCLIKHOPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C=NNC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C(=C(C=C1)/C=N/NC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.